Cas no 6540-66-5 (Ethanone,1-(2-hydroxy-4-methoxy-6-methylphenyl)-)

• Product Name: Ethanone,1-(2-hydroxy-4-methoxy-6-methylphenyl)-
• CAS No: 6540-66-5
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 525180
• PubChem ID: 12272221
• Update Time: 2025-04-19

Ethanone,1-(2-hydroxy-4-methoxy-6-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-hydroxy-4-methoxy-6-methylphenyl)-
• 2-Acetyl-3-methyl-5-methoxyphenol
• 2'-Hydroxy-4'-methoxy-6'-methylacetophenone
• 2'-Hydroxy-6'-methyl-4'-methoxyacetophenone
• Acetoevernone
• Acetophenone,2'-hydroxy-4'-methoxy-6'-methyl- (8CI)

• Inchi： 1S/C10H12O3/c1-6-4-8(13-3)5-9(12)10(6)7(2)11/h4-5,12H,1-3H3
• InChI Key： WJBBJTQRZGMBEM-UHFFFAOYSA-N
• SMILES： COC1C=C(O)C(C(=O)C)=C(C)C=1

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones